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Abstract

4-Fluoro-3-methylbenzofuran is a substituted benzofuran derivative of interest in medicinal
chemistry and drug discovery. The benzofuran scaffold is a common motif in biologically active
compounds, and the introduction of fluorine and methyl groups can significantly influence the
physicochemical properties and pharmacological activity of the parent molecule.[1] This
technical guide provides a comprehensive overview of the available data on the
physicochemical properties of 4-Fluoro-3-methylbenzofuran. Due to the limited direct
experimental data for this specific compound, this guide presents a comparative analysis with
its close structural analogs, 3-methylbenzofuran and 4-fluorobenzofuran, to provide estimated
properties. Additionally, a generalized experimental protocol for its synthesis and
characterization is proposed based on established methodologies for substituted benzofurans.

Introduction to Benzofurans in Drug Discovery

Benzofuran and its derivatives are a class of heterocyclic compounds that are constituents of
many natural products and synthetic molecules with a wide range of pharmacological activities.
[2] The benzofuran ring system is considered a "privileged scaffold" in medicinal chemistry due
to its ability to interact with various biological targets. The diverse biological activities exhibited
by benzofuran derivatives include antimicrobial, anti-inflammatory, anticancer, and
neuroprotective properties. The substitution pattern on the benzofuran core plays a crucial role
in determining the specific biological activity and pharmacokinetic profile of the molecule.
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Fluorine substitution, in particular, is a common strategy in drug design to enhance metabolic

stability, binding affinity, and bioavailability.

Physicochemical Properties

Direct experimental data for 4-Fluoro-3-methylbenzofuran is not readily available in the

current literature. Therefore, the physicochemical properties are estimated by comparing the

data of the parent compound, 3-methylbenzofuran, and the related compound, 4-

fluorobenzofuran.

: p 4-Fluoro-3-
Property methylbenzofuran
Methylbenzofuran Fluorobenzofuran ]
(Estimated)
Molecular Formula CoHsO[3][4] CsHsFO[5] CoH7FO
Molecular Weight 132.16 g/mol [3][4] 136.125 g/mol [5] ~150.15 g/mol
Colorless to almost Likely a liquid or low-
Appearance o - ) )
clear liquid[6] melting solid
Expected to be slightly
- ) 195-197 °C at 760 _
Boiling Point - higher than 3-
mmHg[4]
methylbenzofuran
_ _ Not specified (liquid at
Melting Point - -
room temp.)
Expected to be slightly
Density 1.046 g/mL at 25 °C[4] - higher than 3-

methylbenzofuran

Refractive Index

n20/D 1.554[4]

2.89 (experimental)[7],

2.4 (computed for 7-

Expected to be in the

LogP (o/w)
2.7 (computed)[3] fluorobenzofuran)[8] range of 2.5 - 3.0
Estimated at 1749

- mg/L @ 25 °C (for 3- Expected to have low

Water Solubility - .
methyl-5- water solubility
benzofuranol)[9]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15337381?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylbenzofuran
https://www.sigmaaldrich.com/HK/zh/product/aldrich/699063
https://cymitquimica.com/products/10-F362341/4-fluorobenzofuran/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylbenzofuran
https://www.sigmaaldrich.com/HK/zh/product/aldrich/699063
https://cymitquimica.com/products/10-F362341/4-fluorobenzofuran/
https://www.chemimpex.com/products/42641
https://www.sigmaaldrich.com/HK/zh/product/aldrich/699063
https://www.sigmaaldrich.com/HK/zh/product/aldrich/699063
https://www.sigmaaldrich.com/HK/zh/product/aldrich/699063
https://sielc.com/3-methylbenzofuran
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylbenzofuran
https://pubchem.ncbi.nlm.nih.gov/compound/7-Fluorobenzofuran
https://www.thegoodscentscompany.com/data/rw1681721.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15337381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Proposed Synthesis and Characterization

While a specific protocol for 4-Fluoro-3-methylbenzofuran is not documented, a general and
robust synthetic strategy for substituted benzofurans involves the intramolecular cyclization of
appropriately substituted phenols.

General Synthetic Approach

A plausible synthetic route to 4-Fluoro-3-methylbenzofuran would start from a commercially
available fluorophenol derivative. One common method is the palladium-catalyzed coupling of
an o-halophenol with a terminal alkyne, followed by electrophilic cyclization.[10] An alternative
approach involves the reaction of a substituted phenol with an a-haloketone followed by

intramolecular cyclization.

A potential synthetic pathway is outlined below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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